Cas no 937254-55-2 (1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid)

• Product Name: 1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid
• CAS No: 937254-55-2
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• MDL: MFCD14581177
• CID: 3032241
• PubChem ID: 69399891
• Update Time: 2025-05-20

1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid
• 1-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4-Piperidine]-3-Carboxylic Acid(WX115019)
• 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[1H-2-benzofuran-3,4'-piperidine]-1-carboxylic acid
• 1''-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[1H-2-benzofuran-3,4''-piperidine]-1-carboxylic Acid
• MFCD14581177
• CS-0357978
• 1'-(t-Butoxycarbonyl)-3H-spiro[isobenZofuran-1,4'-piperidine]-3-carboxylic acid
• KQOQFYKSAOQUMZ-UHFFFAOYSA-N
• W19166
• SCHEMBL5312189
• AKOS027430271
• AS-74522
• 1'-[(tert-butoxy)carbonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-carboxylic acid
• 937254-55-2

• MDL： MFCD14581177
• Inchi： 1S/C18H23NO5/c1-17(2,3)24-16(22)19-10-8-18(9-11-19)13-7-5-4-6-12(13)14(23-18)15(20)21/h4-7,14H,8-11H2,1-3H3,(H,20,21)
• InChI Key： KQOQFYKSAOQUMZ-UHFFFAOYSA-N
• SMILES： C12(CCN(C(OC(C)(C)C)=O)CC1)C1=C(C=CC=C1)C(C(O)=O)O2

Computed Properties

• Exact Mass: 333.15762283g/mol
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid

Comprehensive Guide to 1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid (CAS No. 937254-55-2)

1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid (CAS No. 937254-55-2) is a specialized organic compound widely used in pharmaceutical research and drug development. This spirocyclic compound features a unique molecular structure combining isobenzofuran and piperidine moieties, making it valuable for medicinal chemistry applications. Researchers frequently utilize this compound as a building block or intermediate in synthesizing complex molecules with potential therapeutic effects.

The growing interest in spirocyclic compounds like 1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid stems from their ability to modulate biological targets with high specificity. In recent years, pharmaceutical companies have focused on developing novel small molecule drugs with improved efficacy and reduced side effects. This compound's tert-butoxycarbonyl (Boc) protecting group makes it particularly useful in peptide synthesis and drug discovery processes, where selective deprotection is required.

From a chemical perspective, 1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid demonstrates excellent stability under standard laboratory conditions. Its carboxylic acid functional group allows for various chemical modifications, enabling researchers to create diverse derivatives for structure-activity relationship (SAR) studies. The compound's spiro center contributes to its three-dimensional complexity, a feature increasingly sought after in modern drug design to target challenging biological systems.

The synthesis of CAS No. 937254-55-2 typically involves multi-step organic reactions, with careful control of reaction conditions to maintain the integrity of both the isobenzofuran and piperidine components. Advanced purification techniques such as column chromatography and recrystallization ensure high purity levels required for pharmaceutical applications. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC confirms the compound's identity and quality.

In the context of current pharmaceutical trends, 1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid aligns with the industry's focus on CNS-targeting drugs and neuropharmaceuticals. The piperidine moiety is particularly relevant as it appears in numerous compounds targeting neurological disorders, pain management, and psychiatric conditions. Researchers are actively investigating similar spirocyclic scaffolds for their potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The market for specialized pharmaceutical intermediates like CAS No. 937254-55-2 has grown significantly, driven by increased R&D investment in novel drug development. Custom synthesis providers and chemical suppliers have reported rising demand for such high-purity building blocks, particularly from biotechnology startups and academic research institutions. Proper storage conditions (typically 2-8°C in a dry environment) ensure the compound's long-term stability for research use.

From a safety perspective, standard laboratory precautions apply when handling 1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid. While not classified as hazardous under normal conditions, researchers should use appropriate personal protective equipment (PPE) including gloves and safety glasses. The compound's material safety data sheet (MSDS) provides detailed handling instructions and first-aid measures for accidental exposure scenarios.

Analytical methods for CAS No. 937254-55-2 typically involve reverse-phase HPLC analysis with UV detection, providing accurate quantification and purity assessment. Researchers often employ LC-MS techniques for structural confirmation and impurity profiling. These quality control measures are essential when the compound serves as a key intermediate in multi-step synthetic routes for potential drug candidates.

The future outlook for spirocyclic compounds in medicinal chemistry remains promising, with 1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid representing an important structural class. As drug discovery efforts increasingly focus on three-dimensional molecular architectures, such constrained scaffolds offer advantages in target selectivity and metabolic stability. Ongoing research continues to explore novel applications of this compound family in addressing unmet medical needs.

For researchers sourcing CAS No. 937254-55-2, it's crucial to verify suppliers' certificates of analysis (CoA) and quality control documentation. Reputable manufacturers provide comprehensive characterization data, including 1H/13C NMR spectra and HPLC chromatograms, ensuring material suitability for sensitive pharmaceutical applications. The compound's pricing typically reflects its purity grade and the complexity of its synthesis.

In conclusion, 1'-(Tert-Butoxycarbonyl)-3H-Spiro[Isobenzofuran-1,4'-Piperidine]-3-Carboxylic Acid (CAS No. 937254-55-2) represents a valuable tool for modern drug discovery, particularly in neuroscience and central nervous system drug development. Its unique spirocyclic structure and versatile chemical functionality make it an important building block for medicinal chemists worldwide. As pharmaceutical research continues to evolve, compounds with such sophisticated architectures will likely play increasingly significant roles in developing next-generation therapeutics.